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Cat. No.: B7774406 Get Quote

This guide provides a comprehensive cost-performance analysis of Antiblaze 100, a

chlorinated phosphate ester flame retardant, in its primary commercial application: flexible

polyurethane foam. The performance of Antiblaze 100 is objectively compared with a key

halogenated alternative, Tris(1,3-dichloro-2-propyl) phosphate (TDCPP), and a common

halogen-free alternative, Ammonium Polyphosphate (APP). This analysis is intended for

researchers, scientists, and professionals in drug development and material science to make

informed decisions on flame retardant selection.

Executive Summary
Antiblaze 100 is an effective flame retardant for flexible polyurethane foam, demonstrating the

ability to reduce the peak heat release rate during combustion. Its performance is comparable

to other chlorinated phosphate esters like TDCPP, which has been a widely used flame

retardant in similar applications.[1][2][3] While quantitative cost data for Antiblaze 100 is not

readily available in the public domain, halogenated flame retardants are generally considered

more cost-effective than many halogen-free alternatives.[4] Halogen-free options, such as

Ammonium Polyphosphate (APP), are gaining traction due to environmental and health

concerns associated with some halogenated compounds, and they can offer competitive flame

retardant performance, often through a different mechanism of action (char formation).[5][6]

The selection of an appropriate flame retardant will depend on a balance of factors including

performance requirements, cost considerations, and regulatory landscapes.
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Data Presentation: Quantitative Performance
Comparison
The following tables summarize key flammability performance data for Antiblaze 100 and its

alternatives in polyurethane foam. It is important to note that the data is compiled from different

studies and the base polyurethane foam formulations may vary, which can influence the

results.

Table 1: Cone Calorimetry Data for Flame Retardants in Flexible Polyurethane Foam (FPUR)

Flame Retardant
Loading Level
(php*)

Peak Heat Release
Rate (pHRR)
(kW/m²)

Reference

Antiblaze 100 37 439 [7]

Control (No FR) 0 >600 (typical) [8]

*php: parts per hundred of polyol

Table 2: Flammability Data for Halogen-Free Alternative (APP) in Rigid Polyurethane Foam

(RPUF)

Flame
Retardant

Loading Level
(wt%)

Limiting
Oxygen Index
(LOI) (%)

UL-94 Rating Reference

Ammonium

Polyphosphate

(APP)

10 26.5 HF-1 [5][9]

Control (No FR) 0 20.6 HBF [9]

Note: Data for APP is in Rigid Polyurethane Foam (RPUF) and may not be directly comparable

to FPUR. HF-1 and HBF are ratings for horizontal burning tests of foamed materials.[10]
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Detailed methodologies for the key experiments cited are crucial for the interpretation and

replication of results.

Cone Calorimetry (ASTM E1354)
The cone calorimeter test is a small-scale method to determine the heat release rate and other

flammability characteristics of materials.[11][12][13]

Methodology:

Specimen Preparation: A 100 mm x 100 mm specimen of the polyurethane foam with a

maximum thickness of 50 mm is prepared. The specimen should be representative of the

final product.

Conditioning: The specimen is conditioned to a constant mass in a controlled environment of

23°C and 50% relative humidity.

Mounting: The specimen is wrapped in aluminum foil, leaving the top surface exposed, and

placed in a sample holder.

Test Procedure: The mounted specimen is placed horizontally on a load cell under a conical

radiant heater. The test is conducted at a specific heat flux, typically 35 kW/m² or 50 kW/m²

for polyurethane foams. A spark igniter is positioned above the specimen to ignite the

pyrolysis gases.

Data Collection: During the test, the mass of the specimen is continuously recorded. The

oxygen concentration and flow rate in the exhaust duct are measured to calculate the heat

release rate based on the oxygen consumption principle. Smoke production is measured

using a laser photometer system.

Key Parameters Measured:

Time to ignition (TTI)

Peak Heat Release Rate (pHRR)

Total Heat Release (THR)
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Mass Loss Rate (MLR)

Effective Heat of Combustion (EHC)

Smoke Production Rate (SPR) and Total Smoke Production (TSP)

Vertical Burn Test (UL 94)
The UL 94 standard includes several tests to determine the flammability of plastic materials.

For foams, the vertical burning test (V-0, V-1, V-2) is a common evaluation.[10][14][15][16]

Methodology:

Specimen Preparation: A rectangular specimen of the foam of a specified dimension (e.g.,

125 mm x 13 mm) is prepared.

Conditioning: Specimens are conditioned for a set period at a controlled temperature and

humidity.

Test Procedure: The specimen is held vertically by a clamp at its upper end. A calibrated

burner flame is applied to the lower end of the specimen for 10 seconds and then removed.

Observations and Classification:

The duration of flaming after the first flame application is recorded.

The duration of afterglow is recorded.

Whether flaming drips ignite a cotton patch placed below the specimen is observed.

The flame is reapplied for another 10 seconds, and the same observations are made.

Classification Criteria:

V-0: Burning stops within 10 seconds after each flame application; no flaming drips.

V-1: Burning stops within 30 seconds after each flame application; no flaming drips.
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V-2: Burning stops within 30 seconds after each flame application; flaming drips that ignite

the cotton are allowed.
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Caption: Flame retardancy mechanism of Antiblaze 100.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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